2-methyl-1-(methylsulfonyl)-5-(1-pyrrolidinylsulfonyl)indoline
Overview
Description
2-methyl-1-(methylsulfonyl)-5-(1-pyrrolidinylsulfonyl)indoline is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been found to have unique properties that make it useful in various fields of study, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 2-methyl-1-(methylsulfonyl)-5-(1-pyrrolidinylsulfonyl)indoline is not fully understood. However, it has been reported to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. It has also been found to inhibit the production of certain cytokines that are involved in inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. It has also been found to inhibit the production of certain cytokines that are involved in inflammation. Additionally, it has been reported to have antioxidant properties and has been studied as a potential treatment for oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methyl-1-(methylsulfonyl)-5-(1-pyrrolidinylsulfonyl)indoline in lab experiments include its unique properties and potential applications in various fields of study. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are many future directions for the study of 2-methyl-1-(methylsulfonyl)-5-(1-pyrrolidinylsulfonyl)indoline. Some potential areas of research include further elucidation of its mechanism of action, development of more efficient synthesis methods, and exploration of its potential applications in other fields of study. Additionally, further research is needed to fully understand its potential toxicity and to develop safe and effective methods for its use in laboratory experiments.
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications in various fields of study. Its synthesis method has been found to be efficient and reliable, and it has been studied as a potential treatment for cancer and inflammatory diseases. While there are limitations to its use, further research is needed to fully understand its potential applications and to develop safe and effective methods for its use in laboratory experiments.
Scientific Research Applications
2-methyl-1-(methylsulfonyl)-5-(1-pyrrolidinylsulfonyl)indoline has been used in various scientific research studies due to its unique properties. It has been found to have potential applications in medicinal chemistry, biochemistry, and pharmacology. This compound has been reported to have antitumor activity and has been studied as a potential anticancer agent. It has also been found to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases.
Properties
IUPAC Name |
2-methyl-1-methylsulfonyl-5-pyrrolidin-1-ylsulfonyl-2,3-dihydroindole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S2/c1-11-9-12-10-13(22(19,20)15-7-3-4-8-15)5-6-14(12)16(11)21(2,17)18/h5-6,10-11H,3-4,7-9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMDUHVHHSDUFOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(N1S(=O)(=O)C)C=CC(=C2)S(=O)(=O)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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